Cas no 176251-49-3 (8,8-Difluoro-1,4-dioxaspiro4.5decane)

• Product Name: 8,8-Difluoro-1,4-dioxaspiro4.5decane
• CAS No: 176251-49-3
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• MDL: MFCD11847478
• CID: 1003568
• PubChem ID: 22225014
• Update Time: 2025-06-23

8,8-Difluoro-1,4-dioxaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 8,8-Difluoro-1,4-dioxaspiro[4.5]decane
• 1,4-Dioxaspiro[4.5]decane, 8,8-difluoro-
• Difluoro-1,4-dioxaspiro[4.5]decane
• FCH1163113
• SY029493
• AX8219308
• 8,8-difluoro-1,4-dioxa-spiro[4.5]decane
• ST24045735
• MFCD11847478
• FLSBLABUGHZWBS-UHFFFAOYSA-N
• 176251-49-3
• AKOS022182641
• DS-15232
• DA-35533
• BHA25149
• AMY6103
• CS-W004325
• F17728
• SCHEMBL974736
• DTXSID70623588
• 8,8-Difluoro-1,4-dioxaspiro4.5decane

• MDL： MFCD11847478
• Inchi： 1S/C8H12F2O2/c9-7(10)1-3-8(4-2-7)11-5-6-12-8/h1-6H2
• InChI Key： FLSBLABUGHZWBS-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CC1)OCCO2)F

Computed Properties

• Exact Mass: 178.08053595g/mol
• Monoisotopic Mass: 178.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 1.6

Experimental Properties

• Boiling Point: 210.8±40.0℃/760mmHg

8,8-Difluoro-1,4-dioxaspiro4.5decane Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 8,8-Difluoro-1,4-dioxaspiro4.5decane

Professional Introduction to Compound with CAS No. 176251-49-3 and Product Name: 8,8-Difluoro-1,4-dioxaspiro4.5decane

The compound with CAS No. 176251-49-3 and the product name 8,8-Difluoro-1,4-dioxaspiro4.5decane represents a significant advancement in the field of chemical and pharmaceutical research. This spirocyclic ether derivative has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry and material science. The presence of fluorine atoms and the spirocyclic core contribute to its distinct chemical properties, making it a subject of intense study for researchers seeking novel molecular architectures.

In recent years, the development of 8,8-Difluoro-1,4-dioxaspiro4.5decane has been closely tied to the growing interest in fluorinated compounds, which are known for their enhanced metabolic stability, lipophilicity, and binding affinity. These attributes make fluorinated molecules particularly valuable in drug design, where optimizing pharmacokinetic profiles is crucial. The spirocyclic structure of this compound introduces an additional layer of complexity, offering potential benefits in terms of conformational flexibility and improved bioavailability.

One of the most compelling aspects of 8,8-Difluoro-1,4-dioxaspiro4.5decane is its potential role as a building block in the synthesis of more complex pharmacophores. The spirocyclic core provides a rigid yet adaptable framework that can be modified through various chemical transformations to create novel therapeutic agents. Researchers have explored its utility in generating derivatives with targeted biological activities, including those relevant to neurological disorders and anti-inflammatory therapies. The fluorine substituents further enhance its appeal by improving solubility and reducing metabolic degradation.

Recent studies have highlighted the compound's significance in the context of spirocyclic ethers, which are known for their stability under harsh reaction conditions and their ability to form stable complexes with biological targets. The incorporation of fluorine atoms into these structures has been shown to modulate electronic properties, influencing both reactivity and binding interactions. This has opened up new avenues for designing molecules with improved pharmacological profiles.

The synthesis of 8,8-Difluoro-1,4-dioxaspiro4.5decane involves sophisticated organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include the formation of the spirocyclic bond through intramolecular cyclization reactions, followed by selective fluorination to introduce the desired substituents. These processes often require precise control over reaction conditions to ensure high yields and purity. Advances in catalytic methods have further streamlined these synthetic routes, making it feasible to produce larger quantities for research purposes.

From a computational chemistry perspective, 8,8-Difluoro-1,4-dioxaspiro4.5decane offers an intriguing system for studying molecular interactions. Its unique geometry and electronic distribution make it a valuable candidate for molecular dynamics simulations and quantum mechanical calculations. These studies aim to elucidate how structural features influence biological activity, providing insights that can guide future drug development efforts. The availability of accurate computational models also facilitates virtual screening campaigns, enabling researchers to identify potential lead compounds more efficiently.

The pharmaceutical industry has taken notice of the promise held by compounds like 8,8-Difluoro-1,4-dioxaspiro4.5decane due to their potential therapeutic applications. Preclinical studies have begun to explore its effects on various biological pathways, with early results suggesting promising activity in areas such as pain management and neuroprotection. While further research is needed to fully understand its mechanism of action and optimize dosing regimens, these initial findings underscore its significance as a novel molecular entity.

The environmental impact of fluorinated compounds is also a topic of growing interest. While fluorine atoms offer numerous advantages from a chemical standpoint, their persistence in the environment raises concerns about long-term ecological effects. Researchers are actively investigating sustainable synthetic methods that minimize waste and reduce environmental footprints while maintaining high yields and purity standards for compounds like 8,8-Difluoro-1,4-dioxaspiro4.5decane.

In conclusion,CAS No 176251-49-3and its corresponding product name,8,,8-Difluoro,,1,,4-Dioxaspiro,[,5-decane]represent a cutting-edge development in chemical research with far-reaching implications for medicine and materials science. The unique combination of structural features—namely the spirocyclic core and fluorine substituents—makes this compound a versatile tool for innovation across multiple disciplines. As research continues to uncover new applications and refine synthetic methodologies,this molecule is poised to play an increasingly important role in shaping the future landscape of pharmaceuticals.